2-[N-(1,4-dioxane-2-carbonyl)anilino]acetic acid

• IUPAC Name: 2-[N-(1,4-dioxane-2-carbonyl)anilino]acetic acid
• InChI: InChI=1S/C13H15NO5/c15-12(16)8-14(10-4-2-1-3-5-10)13(17)11-9-18-6-7-19-11/h1-5,11H,6-9H2,(H,15,16)
• InChI Key: PEPBPWXLFJESDJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CO1)C(=O)N(CC(=O)O)C2=CC=CC=C2
• Molecular Formula: C13H15NO5
• Molecular Weight: 265.26 g/mol

Description

2-[N-(1,4-dioxane-2-carbonyl)anilino]acetic acid, also known as DAA or NDGA, is a naturally occurring compound found in the creosote bush (Larrea tridentata). DAA has been studied extensively for its potential therapeutic applications, particularly in the fields of cancer, inflammation, and oxidative stress.

Mechanism of Action

The exact mechanism of action of 2-[N-(1,4-dioxane-2-carbonyl)anilino]acetic acid is not fully understood, but it is thought to involve multiple pathways. This compound has been found to inhibit the activity of several enzymes involved in cancer cell growth and inflammation, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects in scientific research. It has been shown to reduce the production of reactive oxygen species (ROS), which can cause oxidative stress and damage to cells. This compound has also been found to modulate the immune system, reducing inflammation and promoting immune cell function. Additionally, this compound has been shown to have anti-angiogenic effects, inhibiting the growth of blood vessels that supply tumors.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[N-(1,4-dioxane-2-carbonyl)anilino]acetic acid in lab experiments is its natural origin, which may make it more appealing for use in therapeutic applications. Additionally, this compound has been extensively studied and has a well-established safety profile. One limitation of using this compound in lab experiments is its relatively low solubility, which may make it difficult to administer in certain contexts.

Future Directions

There are several potential future directions for research on 2-[N-(1,4-dioxane-2-carbonyl)anilino]acetic acid. One area of interest is its potential use in combination with other therapies, such as chemotherapy or radiation, to enhance their effectiveness. Additionally, further research is needed to better understand the mechanisms of action of this compound and to identify potential biomarkers for its therapeutic effects. Finally, there is a need for clinical trials to evaluate the safety and efficacy of this compound in humans.

Synthesis Methods

2-[N-(1,4-dioxane-2-carbonyl)anilino]acetic acid can be synthesized from gallic acid through a multi-step process involving nitration, reduction, and acylation. Alternatively, it can be extracted from the creosote bush and purified using chromatography.

Scientific Research Applications

2-[N-(1,4-dioxane-2-carbonyl)anilino]acetic acid has been found to have a range of potential therapeutic applications in scientific research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, particularly in breast and prostate cancer. This compound has also been found to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines. Additionally, this compound has been shown to have antioxidant properties, protecting cells from oxidative stress.